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Compound of Interest

Compound Name: 3-Hydroxynonanoic acid

Cat. No.: B1202390

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential safety and logistical
information for 3-Hydroxynonanoic acid, including detailed operational and disposal plans, to
ensure a secure laboratory environment.

Understanding the Risks: A Cautious Approach
Recommended

There is conflicting information regarding the hazards of 3-Hydroxynonanoic acid. While one
Safety Data Sheet (SDS) indicates that it is not classified as hazardous, other sources suggest
it may cause skin and eye irritation and could be harmful if inhaled or comes into contact with
skin.[1][2] A similar compound, 3-Hydroxydecanoic acid, is classified as causing skin and
serious eye irritation. Therefore, it is prudent to handle 3-Hydroxynonanoic acid as a
potentially hazardous substance.

Essential Personal Protective Equipment (PPE)

To mitigate potential risks, the following personal protective equipment (PPE) is essential when
handling 3-Hydroxynonanoic acid:
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PPE Category Recommendation Rationale

) Protects against potential
Chemical safety goggles and a

Eye and Face Protection ) splashes that could cause eye
face shield. o
irritation.
Chemical-resistant gloves Prevents skin contact and

Hand Protection o o
(e.g., Nitrile rubber). potential irritation.[3]

] Protects against contamination
Body Protection Laboratory coat. )
of personal clothing.

) ) Minimizes the risk of inhaling
) ) Use in a well-ventilated area or ]
Respiratory Protection any potential vapors or
under a fume hood.
aerosols.

Operational Plan: From Receipt to Use

A systematic approach to handling 3-Hydroxynonanoic acid from the moment it arrives in the
laboratory is crucial for safety.

[EEN

. Receiving and Storage:
¢ Inspect the container upon arrival for any damage or leaks.

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
oxidizing agents.[4]

o The container should be tightly closed.

2. Handling and Preparation:

» Always work in a well-ventilated area, preferably within a chemical fume hood.
¢ Avoid direct contact with the skin and eyes.[5]

o Prevent the formation of dust and aerosols.[5]

e Use non-sparking tools to prevent ignition sources.[5]
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Ensure an eyewash station and safety shower are readily accessible.

. In Case of a Spill:

For small spills, wipe up with an absorbent cloth and decontaminate the area with water.[4]

For larger spills, cover with a non-combustible absorbent material like sand or earth, then
collect for disposal.[4]

Ensure adequate ventilation during cleanup.

Disposal Plan: Managing Waste Safely

Proper disposal of 3-Hydroxynonanoic acid and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

. Waste Characterization:

Due to the conflicting hazard information, it is recommended to treat waste containing 3-
Hydroxynonanoic acid as hazardous chemical waste.

. Collection and Storage of Waste:

Collect waste in a designated, properly labeled, and sealed container.

Store the waste container in a designated secondary containment area.

. Disposal Method:

Dispose of the chemical waste through a licensed hazardous waste disposal company.

While one SDS suggests that the product is not classified as hazardous waste and can be
sent to a landfill, the more cautious approach is to handle it as chemical waste.[4]

For acidic waste in general, neutralization to a pH between 5.5 and 9.5 is a possible
treatment method before drain disposal, but this should only be done for corrosive wastes
with no other hazardous characteristics and by trained personnel.[6] Given the conflicting
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data for 3-Hydroxynonanoic acid, professional hazardous waste disposal is the
recommended route.

Physical and Chemical Properties

The following table summarizes the key quantitative data for 3-Hydroxynonanoic acid:

Property Value Source(s)
Molecular Formula C9H1803 [4107]
Molecular Weight 174.24 g/mol 41071
Appearance Solid [5]

Melting Point 57-59 °C [5]

Boiling Point 303.2 °C at 760 mmHg [5]

Flash Point 151.4 °C [5]

Density 1.027 g/cm3 [5]

Safe Handling Workflow

The following diagram illustrates the recommended workflow for the safe handling of 3-
Hydroxynonanoic acid, from initial preparation to final disposal.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1202390?utm_src=pdf-body
https://www.benchchem.com/product/b1202390?utm_src=pdf-body
https://www.cosmobiousa.com/content/document/larodan/lrd-14-0903_3-hydroxynonanoic-acid_msds.pdf
https://www.sigmaaldrich.com/TW/en/sds/SIGMA/F7050?userType=undefined
https://www.cosmobiousa.com/content/document/larodan/lrd-14-0903_3-hydroxynonanoic-acid_msds.pdf
https://www.sigmaaldrich.com/TW/en/sds/SIGMA/F7050?userType=undefined
https://pmc.ncbi.nlm.nih.gov/articles/PMC3735932/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3735932/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3735932/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3735932/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3735932/
https://www.benchchem.com/product/b1202390?utm_src=pdf-body
https://www.benchchem.com/product/b1202390?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Don Appro

Preparation

priate PPE

Prepare Well-Ventilated Work Area

Gather Necessary Equipment

Emergency Response

Spill Occurs Personal Exposure

Follow Spill Cleanup Protocol Administer First Aid and Seek Medical Attention

Proceed to Handling

dling
\

Weigh/Measure 3-Hydroxynonanoic Acid

Perform Experimental Procedure

Procedure Complete

Cleanup <‘E

; Disposal

Decontaminate Work Area

A

/

Dispose of Waste in Labeled Container

\

/

Remove and Dispose of/Clean PPE

End of Process

A

/

Wash Hands Thoroughly

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1202390?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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